Cas no 2580252-50-0 (2-(3,3-dimethylbutyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid)

• Product Name: 2-(3,3-dimethylbutyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid
• CAS No: 2580252-50-0
• MF: C₂₆H₃₁NO₄
• MW: 421.528647661209
• CID: 5662763
• PubChem ID: 165892721
• Update Time: 2025-06-09

2-(3,3-dimethylbutyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27728760
• 2580252-50-0
• 2-(3,3-dimethylbutyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid
• 2-(3,3-dimethylbutyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid

• Inchi： 1S/C26H31NO4/c1-25(2,3)14-15-26(23(28)29)13-8-16-27(26)24(30)31-17-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22H,8,13-17H2,1-3H3,(H,28,29)
• InChI Key： IXHZUDVHZNNQHH-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCCC1(C(=O)O)CCC(C)(C)C)=O

Computed Properties

• Exact Mass: 421.22530847g/mol
• Monoisotopic Mass: 421.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(3,3-dimethylbutyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid

Recent Advances in the Study of 2-(3,3-dimethylbutyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid (CAS: 2580252-50-0)

The compound 2-(3,3-dimethylbutyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid (CAS: 2580252-50-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine backbone and fluorenylmethoxycarbonyl (Fmoc) protecting group, has been explored for its potential applications in peptide synthesis, drug discovery, and targeted therapeutics. Recent studies have focused on its role as a versatile building block in the development of novel bioactive compounds, leveraging its structural features to enhance binding affinity and pharmacokinetic properties.

One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amines, and its incorporation into the pyrrolidine scaffold offers advantages in terms of stability and ease of deprotection. Recent publications have highlighted the compound's utility in the synthesis of constrained peptides, which are increasingly important in the design of peptide-based therapeutics. The 3,3-dimethylbutyl side chain further contributes to the lipophilicity of the molecule, potentially improving membrane permeability and bioavailability.

In addition to its synthetic applications, 2-(3,3-dimethylbutyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid has been investigated for its potential as a scaffold in fragment-based drug discovery (FBDD). Fragment-based approaches rely on small, low-molecular-weight compounds that can bind weakly but specifically to target proteins. The rigid pyrrolidine core of this molecule, combined with its functional groups, makes it an attractive candidate for generating focused libraries. Recent studies have demonstrated its use in identifying hits against challenging targets such as protein-protein interactions (PPIs) and allosteric sites.

Another promising avenue of research involves the compound's role in the development of prodrugs. The Fmoc group can be selectively removed under mild conditions, allowing for the controlled release of active drug molecules. Recent work has explored the conjugation of this compound with known therapeutics to improve their solubility, stability, or targeting capabilities. For instance, researchers have reported successful applications in the delivery of anticancer agents, where the prodrug approach minimizes off-target effects and enhances tumor accumulation.

Despite these advancements, challenges remain in the optimization of 2-(3,3-dimethylbutyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid for clinical applications. Issues such as scalability of synthesis, metabolic stability, and potential toxicity need to be addressed. However, the compound's versatility and the growing body of research supporting its utility suggest that it will continue to be a valuable tool in chemical biology and drug discovery. Future studies are expected to explore its applications in emerging fields such as targeted protein degradation and covalent inhibitor design.